Cas no 477194-03-9 ((E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477194-03-9
• MF: C₁₇H₁₀FN₅O₂S
• MW: 367.357004642487
• CID: 5930289
• PubChem ID: 5855620
• Update Time: 2025-06-13

(E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(4-fluorophenyl)-α-[2-(3-nitrophenyl)hydrazinylidene]-
• F0760-2702
• 477194-03-9
• (E)-4-(4-fluorophenyl)-N'-(3-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide
• AKOS024599320
• (2E)-4-(4-fluorophenyl)-N-(3-nitroanilino)-1,3-thiazole-2-carboximidoyl cyanide

• Inchi： 1S/C17H10FN5O2S/c18-12-6-4-11(5-7-12)16-10-26-17(20-16)15(9-19)22-21-13-2-1-3-14(8-13)23(24)25/h1-8,10,21H/b22-15+
• InChI Key： NQMAMGUCTCDHCU-PXLXIMEGSA-N
• SMILES： C(/C1SC=C(C2C=CC(F)=CC=2)N=1)(\C#N)=N\NC1C=CC=C(N(=O)=O)C=1

Computed Properties

• Exact Mass: 367.05392391g/mol
• Monoisotopic Mass: 367.05392391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 546.2±60.0 °C(Predicted)
• pka: 5.08±0.10(Predicted)

Additional information on (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Comprehensive Overview of (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-03-9)

The compound (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-03-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl and nitrophenyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The compound's thiazole core further enhances its versatility, making it a subject of ongoing studies in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has surged due to their role in developing novel therapeutics. The fluorine and nitro functional groups are known to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This has led to increased searches for "fluorophenyl derivatives in drug design" and "nitrophenyl-based bioactive molecules," reflecting the compound's relevance in modern medicinal chemistry. Additionally, its thiazole ring is a hotspot for researchers exploring "anticancer agents" and "antimicrobial compounds."

The synthesis of CAS No. 477194-03-9 involves multi-step organic reactions, often starting from readily available precursors like 4-fluorobenzaldehyde and 3-nitroaniline. Optimizing its yield and purity remains a key focus, as evidenced by the growing number of publications on "efficient thiazole synthesis methods." The compound's E-configuration is critical for its biological activity, prompting investigations into "stereoselective synthesis techniques." These aspects align with the broader trend of "green chemistry" and "sustainable synthesis," which are highly searched topics in the scientific community.

Beyond pharmaceuticals, (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has potential applications in material science. Its conjugated system and electron-withdrawing groups make it a candidate for "organic semiconductors" and "photovoltaic materials." This dual utility in life sciences and advanced materials has driven interest in "multi-functional heterocycles," a trending search term among chemists and engineers. The compound's stability under various conditions also makes it suitable for "high-performance coatings" and "electronic devices."

Analytical characterization of CAS No. 477194-03-9 typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, addressing common queries such as "how to validate thiazole derivatives." The compound's UV-Vis absorption properties are also studied for applications in "sensor development," another area of growing interest. Researchers frequently search for "structure-activity relationships" to understand how modifications to its core affect performance.

In conclusion, (E)-4-(4-fluorophenyl)-N-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a compelling example of how heterocyclic chemistry bridges diverse scientific disciplines. Its relevance to "drug discovery," "material innovation," and "sustainable synthesis" ensures it remains a focal point for future research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in both healthcare and technology.